2,5-bis(4-chlorophenyl)[1,3]thiazolo[5,4-d][1,3]thiazole

• IUPAC Name: 2,5-bis(4-chlorophenyl)-[1,3]thiazolo[5,4-d][1,3]thiazole
• InChI: InChI=1S/C16H8Cl2N2S2/c17-11-5-1-9(2-6-11)13-19-15-16(21-13)20-14(22-15)10-3-7-12(18)8-4-10/h1-8H
• InChI Key: BRHBUPMTTIAYKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC3=C(S2)N=C(S3)C4=CC=C(C=C4)Cl)Cl
• Molecular Formula: C16H8Cl2N2S2
• Molecular Weight: 363.3 g/mol

Description

2,5-bis(4-chlorophenyl)[1,3]thiazolo[5,4-d][1,3]thiazole is a heterocyclic compound that has attracted significant attention from the scientific community due to its potential applications in various fields, including medicine, materials science, and agriculture. This compound possesses unique structural and electronic properties, which make it an ideal candidate for various research studies.

Mechanism of Action

The exact mechanism of action of 2,5-bis(4-chlorophenyl)[1,3]thiazolo[5,4-d][1,3]thiazole is not fully understood. However, studies have suggested that this compound acts by inducing apoptosis, or programmed cell death, in cancer cells. This is achieved by activating various signaling pathways that lead to the activation of caspases, which are enzymes that are responsible for the initiation of apoptosis.
Biochemical and Physiological Effects:
2,5-bis(4-chlorophenyl)[1,3]thiazolo[5,4-d][1,3]thiazole has been shown to exhibit various biochemical and physiological effects. In vitro studies have indicated that this compound exhibits potent cytotoxic activity against various cancer cell lines, with minimal toxicity towards normal cells. Additionally, this compound has also been shown to possess antibacterial and antifungal properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,5-bis(4-chlorophenyl)[1,3]thiazolo[5,4-d][1,3]thiazole in lab experiments is its potent cytotoxic activity against cancer cells. This makes it an ideal candidate for testing the efficacy of various anticancer drugs. However, one of the main limitations of using this compound is its complex synthesis process, which can make it difficult to obtain large quantities of the compound for use in experiments.

Future Directions

There are several future directions for research on 2,5-bis(4-chlorophenyl)[1,3]thiazolo[5,4-d][1,3]thiazole. One of the main areas of research is the development of more efficient and cost-effective synthesis methods for this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify potential targets for its use in medicine. Furthermore, research is needed to investigate the potential applications of this compound in other fields, such as materials science and agriculture.

Scientific Research Applications

2,5-bis(4-chlorophenyl)[1,3]thiazolo[5,4-d][1,3]thiazole has been extensively studied for its potential applications in various fields of science. In medicine, this compound has shown promising results as an anticancer agent, with studies indicating that it exhibits potent cytotoxic activity against various cancer cell lines. Additionally, this compound has also been investigated for its potential use as an antibacterial and antifungal agent.